N-(5-{2-azaspiro[4.4]nonane-2-sulfonyl}-2-methoxyphenyl)benzenesulfonamide

• Molecular Formula: C21H26N2O5S2
• Molecular Weight: 450.6 g/mol
• IUPAC Name: N-[5-(2-azaspiro[4.4]nonan-2-ylsulfonyl)-2-methoxyphenyl]benzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S2/c1-28-20-10-9-18(15-19(20)22-29(24,25)17-7-3-2-4-8-17)30(26,27)23-14-13-21(16-23)11-5-6-12-21/h2-4,7-10,15,22H,5-6,11-14,16H2,1H3
• InChI Key: QREAKLYJSKLBIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC3(C2)CCCC3)NS(=O)(=O)C4=CC=CC=C4

Description

N-(5-{2-azaspiro[44]nonane-2-sulfonyl}-2-methoxyphenyl)benzenesulfonamide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-{2-azaspiro[4.4]nonane-2-sulfonyl}-2-methoxyphenyl)benzenesulfonamide typically involves multiple steps, starting with the preparation of the spirocyclic core. The spirocyclic structure can be synthesized through a series of cyclization reactions involving azaspiro[4.4]nonane. The sulfonylation of the spirocyclic core is achieved using sulfonyl chlorides under basic conditions. The final step involves the coupling of the sulfonylated spirocyclic intermediate with 2-methoxyphenylbenzenesulfonamide under appropriate reaction conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale procedures, focusing on improving yields, reducing reaction times, and minimizing the use of hazardous reagents.

Chemical Reactions Analysis

Types of Reactions

N-(5-{2-azaspiro[4.4]nonane-2-sulfonyl}-2-methoxyphenyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, thiols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines, alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(5-{2-azaspiro[4.4]nonane-2-sulfonyl}-2-methoxyphenyl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Mechanism of Action

The mechanism of action of N-(5-{2-azaspiro[4.4]nonane-2-sulfonyl}-2-methoxyphenyl)benzenesulfonamide involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to and modulating the activity of certain enzymes or receptors. This interaction can lead to the inhibition or activation of specific biological pathways, resulting in the desired therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

2-azaspiro[4.4]nonane: A simpler spirocyclic compound with similar structural features.

Benzenesulfonamide derivatives: Compounds with similar sulfonamide functional groups.

Uniqueness

N-(5-{2-azaspiro[4.4]nonane-2-sulfonyl}-2-methoxyphenyl)benzenesulfonamide is unique due to its combination of a spirocyclic core and sulfonamide functional groups. This unique structure imparts specific chemical and biological properties that are not observed in simpler compounds .